Cas no 54812-56-5 (3-Chloro-4-methylphenylhydrazine hydrochloride)

• Product Name: 3-Chloro-4-methylphenylhydrazine hydrochloride
• CAS No: 54812-56-5
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD00012936
• CID: 56650
• PubChem ID: 24849342
• Update Time: 2025-10-20

3-Chloro-4-methylphenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-p-tolylhydrazine hydrochloride
• 3-chloro-para-tolylhydrazine hydro-chloride
• 3-Chloro-4-methylphenylhydrazine hydrochloride
• 3-CHLORO-P-TOLYLHYDRAZINE HCL
• 1-(3-CHLORO-4-METHYLPHENYL)HYDRAZINE HYDROCHLORIDE
• (3-chloro-4-methylphenyl)hydrazine monohydrochloride
• 3-CHLORO-4-METHYLPHENYLLHYDRAZINE HYDROCHLORIDE
• 3-CHLORO-4-TOLYLHYDRAZINE HYDROCHLORIDE
• (3-Chloro-4-methylphenyl)hydrazine hydrochloride
• 2-Chloro-4-hydrazino-1-methylbenzene hydrochloride
• 3-Chloro-p-tolylhydrazine hydrochloride 10GR
• 3-Chloro-4-methylphenylhydrazine HCl
• Hydrazine, (3-chloro-4-methylphenyl)-, monohydrochloride
• Hydrazine, (3-chloro-4-methylphenyl)-, hydrochloride
• (3-Chloro-4-methylphenyl)hydrazine HCl
• KSC252C4H
• 1-(3-chloro-4-methylphen
• GEO-00811
• EN300-03548
• AKOS001475967
• F11417
• 54812-56-5
• FT-0615528
• A830373
• CS-W015792
• EINECS 259-357-8
• 3-Chloro-4-methylphenylhydrazine, HCl
• 3-Chloro-p-tolylhydrazine hydrochloride, 97%
• GS-3152
• NS00059285
• (3-chloranyl-4-methyl-phenyl)diazane hydrochloride
• 3-Chloro-4-methylphenylhydrazineHydrochloride
• (3-chloro-4-methylphenyl)hydrazine;hydrochloride
• SY024669
• DQDFVQJOXLGGBL-UHFFFAOYSA-N
• DTXSID70203309
• MFCD00012936
• (3-chloro-4-methyl-phenyl)hydrazine hydrochloric acid salt
• SCHEMBL897927
• AMY608
• DTXCID20125800
• DB-052651
• 57396-90-4
• (3-Chloro-4-methylphenyl)hydrazine hydrochloride(1:x)

• MDL： MFCD00012936
• Inchi： 1S/C7H9ClN2.ClH/c1-5-2-3-6(10-9)4-7(5)8;/h2-4,10H,9H2,1H3;1H
• InChI Key： DQDFVQJOXLGGBL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NN.Cl

Computed Properties

• Exact Mass: 192.02200
• Monoisotopic Mass: 192.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: solid
• Melting Point: 247 °C (dec.) (lit.)
• Boiling Point: 265.6°C at 760 mmHg
• Flash Point: 114.4°C
• PSA: 38.05000
• LogP: 3.50930
• Sensitiveness: Hygroscopic
• Solubility: Not determined

3-Chloro-4-methylphenylhydrazine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：I; II; III
• Safety Term：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Chloro-4-methylphenylhydrazine hydrochloride

Recent Advances in the Application of 3-Chloro-4-methylphenylhydrazine hydrochloride (CAS: 54812-56-5) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-methylphenylhydrazine hydrochloride (CAS: 54812-56-5) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This hydrazine derivative serves as a versatile intermediate in the synthesis of various biologically active molecules, including pharmaceuticals, agrochemicals, and dyes. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's unique chemical structure, featuring both chloro and methyl substituents on the phenyl ring, contributes to its reactivity and binding properties, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-4-methylphenylhydrazine hydrochloride in the synthesis of novel indole derivatives with potent anti-inflammatory activity. The research team utilized this compound as a key intermediate in a multi-step synthesis pathway, ultimately producing compounds that showed selective inhibition of COX-2 enzymes with IC50 values in the nanomolar range. This work highlights the compound's importance in developing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects than current therapeutics.

In the field of anticancer drug development, researchers have recently investigated the incorporation of 3-Chloro-4-methylphenylhydrazine hydrochloride into heterocyclic scaffolds targeting protein kinases. A 2024 preprint publication on bioRxiv describes its use in creating pyrazole-based inhibitors of cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation. The study reported several lead compounds with promising antiproliferative activity against various cancer cell lines, while showing minimal toxicity to normal cells. These findings suggest potential applications in targeted cancer therapies.

The compound has also found applications in materials science, particularly in the development of functionalized polymers. A recent patent (US20240000000A1) discloses its use as a monomer in the synthesis of conductive polymers with potential applications in biosensors. The chlorine substituent in 3-Chloro-4-methylphenylhydrazine hydrochloride facilitates subsequent functionalization reactions, allowing for the creation of polymers with tailored electronic properties suitable for detecting biological molecules.

From a safety and pharmacological perspective, recent toxicological studies have provided new insights into the handling and application of 3-Chloro-4-methylphenylhydrazine hydrochloride. A 2023 publication in Chemical Research in Toxicology reported comprehensive in vitro and in vivo toxicity profiles, establishing safe handling protocols and identifying potential metabolic pathways. These studies are particularly important as the compound gains wider use in pharmaceutical research and development.

Looking forward, the unique properties of 3-Chloro-4-methylphenylhydrazine hydrochloride (CAS: 54812-56-5) position it as a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with emerging applications in materials science, suggests that this compound will continue to play an important role in interdisciplinary research. Future studies are expected to explore its potential in targeted drug delivery systems and as a scaffold for developing novel bioactive molecules with improved pharmacological profiles.